5H-Furo(3,2-g)(1)benzopyran-5-one, 4-hydroxy-9-(2-hydroxy-3-isobutylaminopropoxy)-7-methyl-, hydrochloride

• CAS No.: 55165-35-0
• Molecular Formula: C19H24ClNO6
• Molecular Weight: 397.8 g/mol
• IUPAC Name: [2-hydroxy-3-(4-hydroxy-2-methyl-5-oxofuro[3,2-g]chromen-9-yl)oxypropyl]-(2-methylpropyl)azanium;chloride
• InChI: InChI=1S/C19H23NO6.ClH/c1-10(2)7-20-8-12(21)9-25-19-17-13(6-11(3)26-17)16(23)15-14(22)4-5-24-18(15)19;/h4-6,10,12,20-21,23H,7-9H2,1-3H3;1H
• InChI Key: ILMZTINRCDWCLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(C(=C2O1)OCC(C[NH2+]CC(C)C)O)OC=CC3=O)O.[Cl-]

Description

5H-Furo(3,2-g)(1)benzopyran-5-one, 4-hydroxy-9-(2-hydroxy-3-isobutylaminopropoxy)-7-methyl-, hydrochloride is a useful research compound. Its molecular formula is C19H24ClNO6 and its molecular weight is 397.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5H-Furo(3,2-g)(1)benzopyran-5-one, 4-hydroxy-9-(2-hydroxy-3-isobutylaminopropoxy)-7-methyl-, hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5H-Furo(3,2-g)(1)benzopyran-5-one, 4-hydroxy-9-(2-hydroxy-3-isobutylaminopropoxy)-7-methyl-, hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

5H-Furo(3,2-g)(1)benzopyran-5-one, 4-hydroxy-9-(2-hydroxy-3-isobutylaminopropoxy)-7-methyl-, hydrochloride is a complex organic compound that belongs to the furobenzopyran class. Its unique structure features a fused ring system composed of furan and benzene moieties, which is further modified with various functional groups that enhance its biological activity. This article delves into the biological activity of this compound, highlighting its synthesis, mechanisms of action, and potential therapeutic applications.

Biological Activity

Research has demonstrated that derivatives of 5H-Furo(3,2-g)(1)benzopyran-5-one exhibit a variety of biological activities, including:

• Antimicrobial Activity : Some derivatives have shown significant antimicrobial properties, making them candidates for further development in treating infections .
• Photosensitizing Effects : Certain compounds within this class have been evaluated for their ability to act as photosensitizers in photodynamic therapy, particularly against cancer cells .
• Enzyme Inhibition : Interaction studies indicate that these compounds can inhibit specific enzymes involved in metabolic pathways, thereby influencing cellular signaling and metabolic processes .

The biological activity of 5H-Furo(3,2-g)(1)benzopyran derivatives can be attributed to several mechanisms:

• Receptor Binding : These compounds may bind to specific receptors or enzymes, modulating their activity and affecting downstream signaling pathways.
• Structural Modifications : The presence of functional groups such as diethylamino and hydroxypropoxy enhances solubility and reactivity, which can improve biological efficacy.

Case Studies

• Antimicrobial Evaluation : A study conducted on various furobenzopyrone derivatives revealed that compounds with specific substitutions exhibited superior antimicrobial effects compared to others. For instance, compound 2e demonstrated higher efficacy than standard antimicrobial agents .
• Photochemotherapeutic Applications : Research has indicated that certain furobenzopyrone derivatives possess significant photosensitizing activity. The effectiveness was found to increase with higher concentrations and longer exposure times to radiation. This property is particularly relevant in the context of cancer treatment where photodynamic therapy is employed .

Synthesis

The synthesis of 5H-Furo(3,2-g)(1)benzopyran derivatives typically involves multiple steps:

• Formation of the Fused Ring System : Initial reactions focus on constructing the core furobenzopyran structure.
• Functional Group Modifications : Subsequent steps introduce various functional groups (e.g., hydroxypropoxy chains), which are crucial for enhancing biological activity.
• Hydrochloride Salt Formation : Converting the compound into its hydrochloride form improves solubility in aqueous solutions, facilitating its use in biological assays .

Comparative Analysis

To better understand the uniqueness of 5H-Furo(3,2-g)(1)benzopyran derivatives compared to other similar compounds, a comparative table is presented below:

Compound Name	Structure	Unique Features
5H-Furo(3,2-g)(1)benzopyran-5-one	Structure	Enhanced solubility due to hydrochloride form
Other benzopyran compounds	Structure	Variability in substituents affecting biological activity
Coumarin derivatives	Structure	Similar fused ring system with different biological properties